Cas no 2229543-80-8 (1-(5-fluoropyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(5-fluoropyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2229543-80-8
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 5996305
• PubChem ID: 165844599
• Update Time: 2025-10-28

1-(5-fluoropyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
• EN300-1804166
• 2229543-80-8

• Inchi： 1S/C10H10FNO3/c11-7-1-6(4-12-5-7)10(9(14)15)2-8(13)3-10/h1,4-5,8,13H,2-3H2,(H,14,15)
• InChI Key： MHUSFYJWBDRZES-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C1(C(=O)O)CC(C1)O

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.4Ų

Additional information on 1-(5-fluoropyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid

1-(5-Fluoropyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic Acid (CAS No. 2229543-80-8): A Comprehensive Overview

1-(5-Fluoropyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2229543-80-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its 5-fluoropyridin-3-yl and 3-hydroxycyclobutane moieties, exhibits a range of biological activities that make it a promising candidate for further investigation.

The 5-fluoropyridin-3-yl substituent is a key feature of this compound, contributing to its pharmacological profile. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of molecules, which can improve their bioavailability and pharmacokinetic properties. In the context of 1-(5-fluoropyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid, this fluorine substitution may play a crucial role in modulating its interactions with biological targets, such as enzymes and receptors.

The 3-hydroxycyclobutane ring is another distinctive structural element of this compound. Cyclobutane rings are known for their conformational rigidity, which can influence the overall shape and flexibility of the molecule. The presence of a hydroxyl group at the 3-position adds further complexity to the molecule, potentially enhancing its ability to form hydrogen bonds with target proteins. This combination of structural features may contribute to the compound's selectivity and potency in various biological assays.

Recent studies have explored the potential therapeutic applications of 1-(5-fluoropyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid. One area of interest is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For example, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This inhibition may lead to reduced cell proliferation and inflammation, making it a potential candidate for the development of new therapeutic agents.

In addition to its enzymatic inhibition properties, 1-(5-fluoropyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), in activated immune cells. These findings suggest that it may have therapeutic potential in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(5-fluoropyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid have also been studied to assess its suitability for clinical development. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a reasonable half-life, which are important factors for ensuring effective drug delivery and sustained therapeutic effects.

To further evaluate the safety and efficacy of 1-(5-fluoropyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid, preclinical studies have been conducted in animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, more extensive toxicology studies are needed to fully assess its safety profile before it can be advanced to clinical trials.

In conclusion, 1-(5-fluoropyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2229543-80-8) is a promising compound with a unique chemical structure that offers potential therapeutic benefits in various disease areas. Its ability to inhibit specific enzymes and reduce inflammation makes it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and safety profile, this compound may pave the way for new treatments in medicinal chemistry and pharmaceutical science.